Cas no 55231-61-3 (Benzene, 2,4-bis(bromomethyl)-1,3,5-trimethyl-)

Benzene, 2,4-bis(bromomethyl)-1,3,5-trimethyl- structure
55231-61-3 structure
Product Name:Benzene, 2,4-bis(bromomethyl)-1,3,5-trimethyl-
CAS No:55231-61-3
MF:C11H14Br2
MW:306.036861896515
CID:352478
PubChem ID:4386720
Update Time:2025-04-19

Benzene, 2,4-bis(bromomethyl)-1,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2,4-bis(bromomethyl)-1,3,5-trimethyl-
    • 2,4-bis(bromomethyl)-1,3,5-trimethylbenzene
    • WCSDNXZKHJSIMH-UHFFFAOYSA-N
    • 1,3-bis(bromomethyl)-2,4,6-trimethylbenzene
    • DTXSID80402725
    • 55231-61-3
    • AKOS024330592
    • SCHEMBL3255153
    • Inchi: 1S/C11H14Br2/c1-7-4-8(2)11(6-13)9(3)10(7)5-12/h4H,5-6H2,1-3H3
    • InChI Key: WCSDNXZKHJSIMH-UHFFFAOYSA-N
    • SMILES: BrCC1C(C)=CC(C)=C(CBr)C=1C

Computed Properties

  • Exact Mass: 303.94622
  • Monoisotopic Mass: 303.94623g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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